Cas no 1000571-87-8 (<br>2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4 -triazol-3-one)

• Product Name: <br>2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4 -triazol-3-one
• CAS No: 1000571-87-8
• MF: C₁₅H₈ClF₄N₃O
• MW: 357.690135955811
• CID: 3157549
• PubChem ID: 135949932
• Update Time: 2025-11-03

<br>2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4 -triazol-3-one Chemical and Physical Properties

Names and Identifiers

• <br>2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4 -triazol-3-one
• 2-(2-Chloro-6-fluoro-4-(trifluoromethyl)phenyl)-5-phenyl-1H-1,2,4-triazol-3(2H)-one
• 1000571-87-8
• 2-[2-Chloro-6-fluoro-4-(trifluoromethyl)phenyl]-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one
• 2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one
• MFCD09877940

• MDL： MFCD09877940
• Inchi： 1S/C15H8ClF4N3O/c16-10-6-9(15(18,19)20)7-11(17)12(10)23-14(24)21-13(22-23)8-4-2-1-3-5-8/h1-7H,(H,21,22,24)
• InChI Key： GCYKSGGVFXVPHG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(NC(C2C=CC=CC=2)=N1)=O)F

Computed Properties

• Exact Mass: 357.0292022Da
• Monoisotopic Mass: 357.0292022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on <br>2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4 -triazol-3-one

2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one: A Promising Compound in Medicinal Chemistry

2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one is a synthetically complex molecule that has attracted significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's molecular framework combines multiple functional groups, including 2-Chloro-6-fluoro-4-trifluoromethylphenyl as the aryl substituent, a 1,2-dihydro-3H-1,2,4-triazol-3-one core, and a 5-phenyl group. These structural elements contribute to its diverse pharmacological profile, which has been the focus of recent studies in drug discovery and development.

The 1,2-dihydro-3H-1,2,4-triazol-3-one scaffold is a well-known pharmacophore in pharmaceutical research, particularly in the design of antiviral and anti-inflammatory agents. The presence of 5-phenyl substituents in this structure enhances molecular flexibility, enabling interactions with various biological targets. Meanwhile, the 2-Chloro-6-fluoro-4-trifluoromethylphenyl group introduces fluorine atoms and chloro substitutions, which are critical for modulating lipophilicity, metabolic stability, and receptor binding affinity. These structural modifications are strategically designed to optimize the compound's biological activity while minimizing potential side effects.

Recent advances in medicinal chemistry have highlighted the importance of fluorine-containing compounds in drug development. The 4-trifluoromethyl substituent in the 2-Chloro-6-fluoro-4-trifluoromethylphenyl group plays a pivotal role in enhancing the compound's metabolic stability and improving its ability to penetrate biological membranes. This property is particularly relevant in the context of developing drugs for chronic diseases, where prolonged half-life and systemic bioavailability are essential. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that fluorine atoms can significantly influence the binding affinity of molecules to G-protein-coupled receptors (GPCRs), a key target class for many therapeutic agents.

The 1,2-dihydro-3H-1,2,4-triazol-3-one core is also a key component in the design of antiviral drugs, particularly those targeting RNA-dependent RNA polymerases (RdRp). This scaffold has been extensively studied for its potential in combating viral infections, including those caused by emerging pathogens such as SARS-CoV-2. Research published in Antiviral Research (2024) has shown that compounds with similar structural features exhibit potent inhibitory activity against viral replication, highlighting the significance of this molecular framework in antiviral drug development.

In addition to its antiviral properties, the 5-phenyl substituent in the compound contributes to its anti-inflammatory effects. The phenyl ring can engage in π-π stacking interactions with biological targets, such as cytokine receptors and inflammatory mediators. This interaction is critical for modulating immune responses and reducing inflammation in conditions such as rheumatoid arthritis and inflammatory bowel disease. A study in Journal of Inflammation Research (2023) demonstrated that phenyl-substituted triazolone derivatives exhibit significant anti-inflammatory activity, underscoring the therapeutic potential of this structural motif.

The synthesis of 2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one involves a multi-step process that requires precise control of reaction conditions and functional group compatibility. The synthesis typically begins with the preparation of the 2-Chloro-6-fluoro-4-trifluoromethylphenyl moiety, followed by the coupling with the 1,2-dihydro-3H-1,2,4-triazol-3-one core. The final step involves the introduction of the 5-phenyl substituent, which is crucial for the compound's biological activity. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, ensuring the compound's suitability for pharmaceutical applications.

The pharmacokinetic properties of 2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one are another area of active research. Studies have shown that the presence of fluorine atoms and chloro substitutions significantly improves the compound's metabolic stability, reducing the risk of rapid degradation in the liver. This enhanced stability translates to improved bioavailability and prolonged therapeutic effects, which are critical for the development of drugs for chronic and complex diseases. A recent study in Drug Metabolism and Disposition (2024) highlighted the role of fluorine-containing compounds in extending the half-life of therapeutic agents, further supporting the potential of this molecule in pharmaceutical applications.

Despite its promising properties, the compound's therapeutic potential is still under investigation. Ongoing research is focused on elucidating its mechanism of action and identifying specific biological targets. For instance, studies are exploring its interactions with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, and their inhibition could provide therapeutic benefits in conditions such as osteoarthritis and cardiovascular diseases. Additionally, the compound's potential as an antitumor agent is being evaluated, with preliminary studies suggesting its ability to inhibit cancer cell proliferation through multiple mechanisms.

The development of 2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one also raises important considerations regarding its safety and toxicity profile. While the compound has shown promising efficacy in preclinical studies, further research is needed to assess its long-term effects and potential side effects. This includes evaluating its impact on hepatic and renal function, as well as its potential for drug-drug interactions. These studies are critical for ensuring the compound's safety and efficacy in clinical settings.

In conclusion, 2-(2-Chloro-6-fluoro-4-trifluoromethylphenyl)-1,2-dihydro-5-phenyl-3H-1,2,4-triazol-3-one represents a significant advancement in medicinal chemistry, with its unique structural features and potential therapeutic applications. The compound's combination of fluorine atoms, chloro substitutions, and phenyl groups makes it a versatile candidate for the development of drugs targeting a wide range of diseases. As research in this area continues to evolve, further studies will be essential to fully realize the compound's potential in the treatment of various medical conditions.